Cas no 330469-30-2 ((4-fluorophenyl)(2-methyl-1-piperidinyl)methanone)

(4-fluorophenyl)(2-methyl-1-piperidinyl)methanone structure
330469-30-2 structure
Product Name:(4-fluorophenyl)(2-methyl-1-piperidinyl)methanone
CAS No:330469-30-2
MF:C13H16FNO
MW:221.27064704895
CID:1455072
PubChem ID:3113492
Update Time:2025-04-20

(4-fluorophenyl)(2-methyl-1-piperidinyl)methanone Chemical and Physical Properties

Names and Identifiers

    • (4-Fluorophenyl)(2-methyl-1-piperidinyl)methanone
    • STK033303
    • DTXSID901234314
    • 330469-30-2
    • AKOS000672747
    • 1-(4-Fluorobenzoyl)-2-Methylpiperidine, 97%
    • SR-01000314252
    • SCHEMBL16254905
    • 1-(4-Fluorobenzoyl)-2-methylpiperidine
    • AKOS017262851
    • SR-01000314252-1
    • (4-fluorophenyl)(2-methylpiperidin-1-yl)methanone
    • (4-fluorophenyl)(2-methyl-1-piperidinyl)methanone
    • Inchi: InChI=1S/C13H16FNO/c1-10-4-2-3-9-15(10)13(16)11-5-7-12(14)8-6-11/h5-8,10H,2-4,9H2,1H3
    • InChI Key: XUICTSGWQFABFN-UHFFFAOYSA-N
    • SMILES: CC1CCCCN1C(=O)C2=CC=C(C=C2)F

Computed Properties

  • Exact Mass: 221.12200
  • Monoisotopic Mass: 221.121592296g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 248
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 20.3Ų

Experimental Properties

  • PSA: 20.31000
  • LogP: 2.77820
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